Methyl 3-amino-5-[(E)-hydroxyiminomethyl]benzoate
Methyl 3-amino-5-[(E)-hydroxyiminomethyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
183430-98-0
VCID:
VC20917407
InChI:
InChI=1S/C9H10N2O3/c1-14-9(12)7-2-6(5-11-13)3-8(10)4-7/h2-5,13H,10H2,1H3/b11-5+
SMILES:
COC(=O)C1=CC(=CC(=C1)C=NO)N
Molecular Formula:
C9H10N2O3
Molecular Weight:
194.19 g/mol
Methyl 3-amino-5-[(E)-hydroxyiminomethyl]benzoate
CAS No.: 183430-98-0
Cat. No.: VC20917407
Molecular Formula: C9H10N2O3
Molecular Weight: 194.19 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 3-amino-5-[(E)-hydroxyiminomethyl]benzoate - 183430-98-0](/images/no_structure.jpg)
Specification
| CAS No. | 183430-98-0 |
|---|---|
| Molecular Formula | C9H10N2O3 |
| Molecular Weight | 194.19 g/mol |
| IUPAC Name | methyl 3-amino-5-[(E)-hydroxyiminomethyl]benzoate |
| Standard InChI | InChI=1S/C9H10N2O3/c1-14-9(12)7-2-6(5-11-13)3-8(10)4-7/h2-5,13H,10H2,1H3/b11-5+ |
| Standard InChI Key | CVJSCYYKJNPRTL-VZUCSPMQSA-N |
| Isomeric SMILES | COC(=O)C1=CC(=CC(=C1)/C=N/O)N |
| SMILES | COC(=O)C1=CC(=CC(=C1)C=NO)N |
| Canonical SMILES | COC(=O)C1=CC(=CC(=C1)C=NO)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator